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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and prevention of contamination from sealed

Nickel-63 (Ni-63) sources.

Frequently Asked Questions (FAQs)
Q1: What is Nickel-63 and why does it require special handling?

A1: Nickel-63 is a radioisotope with a long half-life of approximately 100 years that emits low-

energy beta particles.[1][2][3] While the beta emissions from Ni-63 cannot penetrate the outer

layer of skin and pose no external radiation hazard, internal exposure through ingestion or

inhalation can be harmful.[3][4][5] Therefore, stringent handling procedures are necessary to

prevent leakage and contamination of the work environment.

Q2: How can I detect Nickel-63 contamination?

A2: Standard Geiger-Müller (GM) survey meters are not effective for detecting Ni-63's low-

energy beta emissions.[1] The required method for detecting removable contamination is a

wipe test analyzed by a liquid scintillation counter.[1][2]

Q3: How often should I perform a leak test (wipe test) on my sealed Ni-63 source?
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A3: In the United States, the Nuclear Regulatory Commission (NRC) mandates that sealed Ni-

63 sources, such as those in Electron Capture Detectors (ECDs), be tested for leakage at least

every six months.[4][6][7] However, under severe usage conditions, performing a wipe test

during every column change is recommended for maximum safety.[4] Local regulations may

vary, so it is crucial to consult with your institution's Radiation Safety Officer (RSO) or local

regulatory agency.[4]

Q4: What is the regulatory limit for a leaking Ni-63 source?

A4: A source is considered to be leaking if a wipe test reveals the presence of removable

contamination in excess of 0.005 microcuries (µCi).[7][8] Any leakage at or above this level

must be reported to the relevant regulatory authority, such as the NRC in the United States.[7]

[8]

Q5: What are the primary causes of contamination from a sealed Ni-63 source?

A5: Contamination from a sealed Ni-63 source, particularly in an ECD, can occur from:

Rubbing or scratching the active surface of the source.[2][6]

Overheating the source beyond its specified temperature limits.[2][6]

Cleaning the source with caustic or corrosive solutions.[2][6]

Physical damage to the source housing.[9]

Troubleshooting Guide
Problem: I suspect my Ni-63 source may be leaking. What should I do?

Solution:

Cease Operations: Immediately stop using the instrument containing the Ni-63 source.

Isolate the Area: Cordon off the area around the instrument to prevent the potential spread of

contamination.
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Notify Radiation Safety: Contact your facility's Radiation Safety Officer (RSO) or equivalent

authority immediately.

Perform a Wipe Test: If you are trained to do so, perform an emergency wipe test of the

suspected areas of contamination. Otherwise, await the arrival of trained radiation safety

personnel.

Await Instructions: Do not attempt to clean or decontaminate the area yourself unless

specifically instructed to do so by your RSO.

Experimental Protocols
Detailed Methodology for a Standard Wipe Test

This protocol provides a general guideline for performing a wipe test on a sealed Ni-63 source,

such as in an Electron Capture Detector (ECD).

Materials:

Disposable waterproof gloves

Lab coat and safety glasses

Filter paper, cotton swabs, or glass fiber filters appropriate for wipe testing

Vials for the wipe samples

Solvent (e.g., ethanol or deionized water)

Labeling materials

Forceps or tweezers

Liquid scintillation counter and appropriate scintillation fluid

Procedure:
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Preparation: Don appropriate personal protective equipment (PPE), including a lab coat,

safety glasses, and disposable gloves.

Sample Collection:

Moisten a piece of filter paper or a cotton swab with ethanol or water.[10][11]

Wipe an area of approximately 100 cm² on the external surfaces of the source housing or

instrument, particularly around any openings or fittings.[11] For an ECD, this typically

includes the inlet and outlet fittings.[6]

Apply moderate pressure and use a systematic pattern to ensure the entire area is wiped.

Sample Handling:

Using forceps or tweezers, place the wipe sample into a labeled vial.

Prepare a "blank" or "background" sample by placing an unused, moistened wipe into a

separate labeled vial. This will be used to determine the background radiation level.

Analysis:

Add the appropriate liquid scintillation cocktail to each vial.

Analyze the samples using a liquid scintillation counter.

Record Keeping:

Document the date, time, location of the wipe test, and the results in a dedicated logbook.

Retain all records for inspection by regulatory agencies.[4]

Data Presentation
Table 1: Physical Characteristics of Nickel-63
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Property Value

Half-Life ~100 years[1][12]

Radiation Type Beta (β-)[1]

Maximum Beta Energy 66-67 keV[1][2]

Average Beta Energy 17 keV[1][2]

Maximum Range in Air ~5 cm[1]

Shielding Requirement 0.1 mm of plastic[12]

Table 2: Regulatory and Safety Thresholds for Nickel-63

Parameter Limit
Regulatory
Body/Reference

Removable Contamination

Leakage Limit
0.005 µCi

U.S. Nuclear Regulatory

Commission (NRC)[7][8]

Annual Limit on Intake

(Ingestion)
9000 µCi Princeton EHS[1]

Annual Limit on Intake

(Inhalation)
2000 µCi Princeton EHS[1]

Visualizations
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Suspected Ni-63 Source Contamination

Immediately Cease Operations with the Source

Isolate the Affected Area

Notify Radiation Safety Officer (RSO)

Perform Emergency Wipe Test (if trained)

Await RSO Arrival and Instructions

No

Decontaminate Area Under RSO Supervision

Yes

Report Findings to Regulatory Agency (if required)

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for a suspected Nickel-63 source leak.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b225782?utm_src=pdf-body-img
https://www.benchchem.com/product/b225782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Begin Routine Wipe Test

Don Personal Protective Equipment (PPE)

Moisten Wipe with Solvent

Wipe Designated Surfaces (~100 cm²)

Place Wipe in Labeled Vial

Prepare a Blank/Background Sample

Analyze Samples in Liquid Scintillation Counter

Record Results in Logbook

Evaluate Results Against 0.005 µCi Limit

Source is Not Leaking

< 0.005 µCi

Source is Leaking - Initiate Troubleshooting

>= 0.005 µCi

Wipe Test Complete

Click to download full resolution via product page

Caption: Standard operating procedure for a routine Nickel-63 wipe test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b225782?utm_src=pdf-custom-synthesis
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/nickel-63
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/rso/data_sheet_ni63.pdf
https://www.chromtech.net.au/pdf2/Ni-63-1.pdf
https://www.agilent.com/cs/library/usermanuals/public/5950-3586.pdf
https://www.researchgate.net/publication/389777255_Detecting_explosives_Know_about_Nickel-63_to_find_solutions_-_Pranav_Girish_Menon
https://www.ehs.washington.edu/system/files/resources/Ni63-ECD-focus-sheet.pdf
https://www.emsl.com/PDFDocuments/Marketing/ECD%20Leak%20Wipe%20Test%20Overview.pdf
https://www.nrc.gov/docs/ML0121/ML012140304.pdf
https://www.nrc.gov/docs/ML0511/ML051190247.pdf
https://support.owlstonenanotech.com/hc/en-us/articles/212368506-Ni-63-Wipe-Test
https://www.hidex.com/material/hidex-wipe-testing
https://ehs.stanford.edu/wp-content/uploads/Ni-63-RSDS.pdf
https://www.benchchem.com/product/b225782#managing-and-preventing-contamination-of-sealed-nickel-63-sources
https://www.benchchem.com/product/b225782#managing-and-preventing-contamination-of-sealed-nickel-63-sources
https://www.benchchem.com/product/b225782#managing-and-preventing-contamination-of-sealed-nickel-63-sources
https://www.benchchem.com/product/b225782#managing-and-preventing-contamination-of-sealed-nickel-63-sources
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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